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Compound of Interest

Compound Name: Arsenic pentoxide

Cat. No.: B151744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of arsenic pentoxide
in water and the subsequent formation of arsenic acid. It includes quantitative data, detailed

experimental protocols, and a visual representation of the chemical transformation, designed

for a technical audience in research and development.

Physical and Chemical Properties of Arsenic
Pentoxide
Arsenic pentoxide (As₂O₅) is a white, odorless, and hygroscopic solid.[1][2] It is the anhydride

of arsenic acid and is a potent oxidizing agent.[3][4] The compound is deliquescent, meaning it

readily absorbs moisture from the air to dissolve.[1][5] Upon heating, it decomposes at

approximately 315°C into arsenic trioxide and oxygen.[1][2]
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Property Value References

Chemical Formula As₂O₅ [2]

Molar Mass 229.84 g/mol [1][6]

Appearance
White amorphous, crystalline,

or lumpy solid/powder
[1][5][6]

Density 4.32 g/cm³ [1][2][3]

Melting Point 315 °C (decomposes) [1][2]

Water Solubility 65.8 g/100 mL at 20 °C [2][6][7]

Other Solubilities Soluble in alcohol [1]

Note: While some sources report significantly higher solubility values, 65.8 g/100 mL at 20°C is

the most consistently cited figure.[2][6][7]

Solubility and Hydration: Formation of Arsenic Acid
Arsenic pentoxide dissolves readily, though sometimes slowly, in water to form orthoarsenic

acid (H₃AsO₄), commonly known as arsenic acid.[1][8][9] This reaction is a hydration process

where the arsenic pentoxide molecule reacts with water molecules. The solution in water is a

weak acid.[2][5]

The balanced chemical equation for this reaction is:

As₂O₅ + 3H₂O → 2H₃AsO₄

Arsenic acid is a triprotic acid, meaning it can donate three protons in successive dissociation

steps in an aqueous solution.[9] The dissociation equilibria are characterized by the following

pKa values:

pKa₁ = 2.19

pKa₂ = 6.94

pKa₃ = 11.5[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.inchem.org/documents/icsc/icsc/eics0377.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6369156_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-pentoxide
https://m.chemicalbook.com/ProductChemicalPropertiesCB6369156_EN.htm
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750020.html
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-pentoxide
https://m.chemicalbook.com/ProductChemicalPropertiesCB6369156_EN.htm
https://www.inchem.org/documents/icsc/icsc/eics0377.htm
https://grokipedia.com/page/Arsenic_pentoxide
https://m.chemicalbook.com/ProductChemicalPropertiesCB6369156_EN.htm
https://www.inchem.org/documents/icsc/icsc/eics0377.htm
https://www.inchem.org/documents/icsc/icsc/eics0377.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-pentoxide
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00102%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB6369156_EN.htm
https://www.inchem.org/documents/icsc/icsc/eics0377.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-pentoxide
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00102%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://www.benchchem.com/product/b151744?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6369156_EN.htm
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Arsenic_pentoxide
https://en.wikipedia.org/wiki/Arsenic_acid
https://www.benchchem.com/product/b151744?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics0377.htm
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750020.html
https://en.wikipedia.org/wiki/Arsenic_acid
https://en.wikipedia.org/wiki/Arsenic_acid
https://testbook.com/chemistry-formulas/arsenic-acid-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction between arsenic pentoxide and water can generate significant heat.[4]

Reactants

Products

As₂O₅

(Arsenic Pentoxide)

2H₃AsO₄

(Arsenic Acid)

+ 3H₂O

3H₂O
(Water)

Click to download full resolution via product page

Caption: Reaction of arsenic pentoxide with water to form arsenic acid.

Experimental Protocols
Protocol 3.1: Determination of Aqueous Solubility of Arsenic Pentoxide

While specific cited studies detailing the methodology for arsenic pentoxide were not

available, a standard protocol for determining the solubility of a highly soluble, acidic solid like

As₂O₅ would follow the principles of the equilibrium solubility method.

Objective: To determine the concentration of a saturated solution of arsenic pentoxide in

deionized water at a constant temperature (e.g., 20°C).

Materials:

Arsenic Pentoxide (As₂O₅), analytical grade

Deionized water

Constant temperature water bath or incubator
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Stirrer/shaker

Volumetric flasks and pipettes

Filtration apparatus (e.g., 0.22 µm syringe filter)

Analytical balance

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for arsenic quantification.

pH meter

Methodology:

Preparation of Saturated Solution: Add an excess amount of arsenic pentoxide to a known

volume of deionized water in a sealed flask. This ensures that the solution reaches

saturation and undissolved solid remains.

Equilibration: Place the flask in a constant temperature water bath set to 20°C. Agitate the

mixture using a magnetic stirrer or orbital shaker for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached. The dissolution process for As₂O₅ can be slow.[1]

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a pipette. To

remove any suspended microparticles, immediately filter the sample through a 0.22 µm

syringe filter into a clean, dry container.

Dilution and Analysis: Accurately weigh the collected aliquot. Perform a series of precise

serial dilutions with deionized water to bring the arsenic concentration within the calibrated

range of the analytical instrument (ICP-MS or AAS).

Quantification: Analyze the diluted samples to determine the concentration of total arsenic.

Calculation: Back-calculate the original concentration of arsenic in the saturated solution,

accounting for all dilutions. Convert the arsenic concentration to the equivalent concentration
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of As₂O₅. The solubility is typically expressed in grams of solute per 100 mL of solvent.

Protocol 3.2: Synthesis of Crystalline Arsenic Acid

Arsenic acid is commonly prepared by the oxidation of arsenic trioxide using an oxidizing agent

like nitric acid.[6][9]

Objective: To synthesize crystalline arsenic acid (hemihydrate) from arsenic trioxide.

Materials:

Arsenic Trioxide (As₂O₃)

Concentrated Nitric Acid (HNO₃)

Glass reaction flask

Heating mantle

Porcelain evaporating dish

Desiccator with a drying agent (e.g., concentrated sulfuric acid)

Methodology:

Reaction: Place arsenic trioxide into a large glass flask. Carefully and in small portions, add

concentrated nitric acid. The reaction produces dinitrogen trioxide as a byproduct and can be

vigorous.[9][10]

As₂O₃ + 2HNO₃ + 2H₂O → 2H₃AsO₄ + N₂O₃

Evaporation: Gently heat the resulting solution in a porcelain dish to evaporate it to a syrupy

consistency. This step helps to remove excess nitric acid.[11] The temperature should be

controlled (e.g., around 120°C) to avoid decomposition.[11]

Purity Check: The solution should be tested to ensure it is free of unreacted arsenious acid.

If arsenious acid is present, the evaporation step may need to be repeated.[11]
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Crystallization: Transfer the concentrated syrup to a desiccator containing a strong drying

agent. Allow the solution to cool and crystallize at a low temperature (below 15°C).[11]

Product: The resulting colorless crystals are the hemihydrate form of arsenic acid

(2H₃AsO₄·H₂O).[9][11] Slow crystallization yields larger, well-formed crystals.[11]

Arsenic Acid Synthesis Workflow

1. React As₂O₃

with conc. HNO₃

2. Evaporate solution
to a syrup

3. Test for residual
arsenious acid

If impure 4. Cool & Crystallize
in desiccator

If pure 5. Isolate H₃AsO₄·0.5H₂O
crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of arsenic acid from arsenic trioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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